
The Role of CP26 in State Transitions in Green
Algae: A Technical Guide

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: CP26

Cat. No.: B524281 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
State transitions are a critical short-term acclimation mechanism in green algae and plants,

enabling them to balance the distribution of light energy between photosystem II (PSII) and

photosystem I (PSI). This rapid response to fluctuating light conditions is essential for

optimizing photosynthetic efficiency and preventing photodamage. At the heart of this process

lies the reversible phosphorylation of Light-Harvesting Complex II (LHCII) proteins, which leads

to their migration between the two photosystems. This guide provides an in-depth examination

of the crucial role of CP26, a minor monomeric antenna protein of PSII, in the intricate process

of state transitions in green algae, with a particular focus on the model organism

Chlamydomonas reinhardtii.

State transitions are characterized by two distinct states: State 1 and State 2. In State 1, which

is favored under conditions of excess PSI excitation, the mobile pool of LHCII is associated

with PSII. Conversely, State 2 is induced by the preferential excitation of PSII, leading to the

reduction of the plastoquinone (PQ) pool. This triggers the activation of the STT7 kinase, which

phosphorylates a subset of LHCII proteins, including CP26.[1][2] Phosphorylated LHCIIs then

detach from PSII and migrate to associate with PSI, thereby increasing its absorption cross-

section and redirecting energy to the energy-deficient photosystem.

CP26, along with its counterpart CP29, acts as a crucial linker between the major trimeric

LHCII and the PSII core complex. Its phosphorylation is a key step in the disassembly of the
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PSII-LHCII supercomplex, initiating the cascade of events that define the transition to State 2.

Understanding the precise function and regulation of CP26 in this process is paramount for a

comprehensive grasp of photosynthetic regulation and for developing strategies to enhance

algal biomass and productivity.

Data Presentation
The following tables summarize key quantitative data regarding the role of CP26 in state

transitions and related photoprotective mechanisms in Chlamydomonas reinhardtii.

Parameter Wild Type
cp26 Knockout
Mutant

Reference

Non-Photochemical

Quenching (NPQ)

Capacity

100% < 30% [2][3][4][5][6]

State Transitions Fully functional

Completely impaired

(in cp26/cp29 double

mutant)

[5]

CP26 Association with

PSI in State 2
Present Not Applicable [1]

Note: Quantitative data on the precise stoichiometry of CP26 phosphorylation and its

distribution between PSII and PSI during state transitions is an active area of research. The

provided data is based on available studies.

Signaling Pathway of State Transitions Involving
CP26
The signaling cascade leading to state transitions is initiated by changes in the redox state of

the plastoquinone (PQ) pool in the thylakoid membrane.
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State 1

State 2

PSII-LHCII Supercomplex
(CP26 dephosphorylated)

Phosphorylated LHCII
(including pCP26)

dissociation

Oxidized PQ Pool

STT7 Kinase (inactive)inactivates kinase

PSI-LHCII Supercomplex
dephosphorylation &

re-association

association

Reduced PQ Pool Cytochrome b6f
binds

STT7 Kinase (active)

activatesLight favoring PSII e- transport

Light favoring PSI e- transport
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Start: C. reinhardtii Culture

Induce State 1 and State 2

Divide Sample

Isolate Thylakoid Membranes 77K Fluorescence Spectroscopy
(on intact cells)

Protein Phosphorylation Analysis
(SDS-PAGE, Western Blot)

Blue Native PAGE
(for complex analysis)

Data Analysis and Interpretation
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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